![molecular formula C19H23FN2O3 B4795717 ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate](/img/structure/B4795717.png)
ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate
Overview
Description
Ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate, also known as EFIP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. EFIP belongs to the class of piperidinecarboxylate compounds and has a molecular weight of 365.42 g/mol. In
Mechanism of Action
Ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate acts by inhibiting the reuptake of serotonin in the brain, which increases the availability of serotonin in the synaptic cleft. This leads to an increase in serotonin signaling, which can improve mood and reduce symptoms of depression. This compound also has an affinity for the sigma-1 receptor, which has been implicated in the regulation of mood and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its SSRI activity, this compound has been shown to modulate the activity of the sigma-1 receptor, which can affect neurotransmitter release, calcium signaling, and cell survival. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate is its high selectivity for the serotonin transporter, which can reduce the risk of off-target effects. This compound also has a relatively long half-life, which can lead to sustained therapeutic effects. However, this compound has limited solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, this compound has not been extensively tested in human clinical trials, so its safety and efficacy in humans are not well established.
Future Directions
There are several directions for future research on ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate. One area of interest is its potential use in combination with other drugs for the treatment of depression and other psychiatric disorders. This compound may also have potential as a therapeutic agent for other conditions, such as chronic pain and neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Scientific Research Applications
Ethyl 4-(3-fluorobenzyl)-1-(3-isoxazolylmethyl)-4-piperidinecarboxylate has been studied extensively for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is its use as a potential treatment for depression. This compound has been shown to act as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain, which can improve mood and reduce symptoms of depression. This compound has also been investigated for its potential use in the treatment of neuropathic pain, anxiety disorders, and substance abuse disorders.
properties
IUPAC Name |
ethyl 4-[(3-fluorophenyl)methyl]-1-(1,2-oxazol-3-ylmethyl)piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O3/c1-2-24-18(23)19(13-15-4-3-5-16(20)12-15)7-9-22(10-8-19)14-17-6-11-25-21-17/h3-6,11-12H,2,7-10,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPJWRLOWUCMDSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=NOC=C2)CC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.